Cas no 519-32-4 (Isocaffeine)

• Product Name: Isocaffeine
• CAS No: 519-32-4
• MF: C₈H₁₀N₄O₂
• MW: 194.19060087204
• MDL: MFCD00022834
• CID: 369589
• PubChem ID: 1326
• Update Time: 2025-08-02

Isocaffeine Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,3,9-dihydro-1,3,9-trimethyl-
• 1,3,9-trimethylpurine-2,6-dione
• 1,3,9-TRIMETHYLXANTHINE
• Isocaffeine
• Isocaffeine (1,3,9-Trimethylxanthine)
• Isocaffeine（1,3,9-Trimethylxanthine）
• 1,3,9-Trimethyl-3,9-dihydro-purin-2,6-dion
• 1,3,9-trimethyl-3,9-dihydro-purine-2,6-dione
• 1,9-Trimethylxanthine
• 2,6-Dihydroxy-1,3,9-trimethylpurine
• ISOCAFFIENE
• 1,3,9-TRIMETHYL-3,9-DIHYDRO -1H-PURINE-2,6-DIONE
• LPHGQDQBBGAPDZ-UHFFFAOYSA-N
• NSC28332
• CAFFEINE IMPURITY C [EP IMPURITY]
• EN300-8589303
• 1,3,9-trimethyl-2,3,6,9-tetrahydro-1H-purine-2,6-dione
• NSC 28332
• BDBM50291815
• CHEMBL74063
• 519-32-4
• DTXSID70199859
• Caffeine Imp. C (EP); 1,3,9-Trimethyl-3,9-dihydro-1H-purine-2,6-dione; Isocaffeine; Caffeine Impurity C
• MLS002639222
• Isocoffein
• 1,3,9-trimethyl-1H-purine-2,6(3H,9H)-dione
• CAFFEINE MONOHYDRATE IMPURITY C [EP IMPURITY]
• Caffeine Impurity C (Isocaffeine)
• PDSP2_000323
• 1H-Purine-2,6-dione, 3,9-dihydro-1,3,9-trimethyl-
• E75853
• Q1674397
• 1,3,9-Trimethylxanthine, >=98% (HPLC), solid
• 1,3,9-trimethyl-3,9-dihydro-1H-purine-2,6-dione
• 3,9-Dihydro-1,3,9-trimethyl-1H-purine-2,6-dione
• PDSP1_000325
• Caffeine Impurity C
• MFCD00022834
• 1,3,9-Trimethyl-3,9-dihydro-1H-purine-2,6-dione (Isocaffeine)
• 1,3,9-TRIMETHYL-3,9-DIHYDRO -1H-PURINE-2,6-DIONE (Caffeine Impurity C), Pharmaceutical Secondary Standard; Certified Reference Material
• SCHEMBL515995
• W-202958
• UNII-N4HG7T2QGW
• SMR001548669
• N4HG7T2QGW
• HMS3079B15
• AKOS006274028
• 9-METHYLTHEOPHYLLINE
• NSC-28332
• 1H-Purine-2, 3,9-dihydro-1,3,9-trimethyl-
• Z1198147847
• NS00007739
• EINECS 208-267-7
• FT-0632273
• DB-052048
• HS-3118
• STL416212

• MDL： MFCD00022834
• Inchi： 1S/C8H10N4O2/c1-10-4-9-5-6(10)11(2)8(14)12(3)7(5)13/h4H,1-3H3
• InChI Key： LPHGQDQBBGAPDZ-UHFFFAOYSA-N
• SMILES： O=C1N(C)C(C2=C(N(C)C=N2)N1C)=O

Computed Properties

• Exact Mass: 194.08000
• Monoisotopic Mass: 194.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 58.4A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.45
• Melting Point: 288-290°C (dec.)
• Boiling Point: 416.8 °C at 760 mmHg
• Flash Point: 205.9 °C
• Refractive Index: 1.679
• Solubility: H2O: >20mg/mL
• PSA: 61.82000
• LogP: -1.02930
• Solubility: Not determined
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Isocaffeine Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： CAUT
• FLUKA BRAND F CODES：10-23
• Storage Condition：room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines